Cas no 1637540-45-4 ((R)-4-Fluoro-indan-1-ylamine Hydrochloride)

(R)-4-Fluoro-indan-1-ylamine Hydrochloride is a chiral amine derivative featuring a fluorinated indane scaffold, commonly employed as a key intermediate in pharmaceutical and agrochemical synthesis. The (R)-enantiomer offers high stereochemical purity, making it valuable for asymmetric synthesis and enantioselective applications. The fluorine substitution enhances metabolic stability and bioavailability, while the hydrochloride salt improves solubility and handling. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting drugs and enzyme inhibitors. Its well-defined structure and consistent quality ensure reproducibility in research and industrial processes. Suitable for use under controlled conditions, it is typically stored in a cool, dry environment to maintain stability.
(R)-4-Fluoro-indan-1-ylamine Hydrochloride structure
1637540-45-4 structure
Product Name:(R)-4-Fluoro-indan-1-ylamine Hydrochloride
CAS No:1637540-45-4
MF:C9H11ClFN
MW:187.641744852066
MDL:MFCD16295030
CID:2092240
PubChem ID:53484711
Update Time:2025-06-07

(R)-4-Fluoro-indan-1-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-4-Fluoroindan-1-amine hydrochloride
    • (1R)-4-fluoro-2,3-dihydro-1H-inden-1-amine;hydrochloride
    • (R)-4-FLUORO-INDAN-1-YLAMINE hydrochloride
    • (R)-4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
    • (R)-4-Fluoroindan-1-aminehydrochloride
    • SCHEMBL17579984
    • (1R)-4-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
    • (r)-4-fluoroindan-1-amine hcl
    • 1637540-45-4
    • (R)-4-FLUORO-INDAN-1-YLAMINE-HCl
    • EN300-370609
    • CS-0120616
    • GS-7129
    • MFCD16295030
    • AKOS015923121
    • 1H-Inden-1-amine, 4-fluoro-2,3-dihydro-, hydrochloride (1:1), (1R)-
    • (R)-4-Fluoro-indan-1-ylamine Hydrochloride
    • MDL: MFCD16295030
    • Inchi: 1S/C9H10FN.ClH/c10-8-3-1-2-7-6(8)4-5-9(7)11;/h1-3,9H,4-5,11H2;1H/t9-;/m1./s1
    • InChI Key: CBWNFZYQNOKVAI-SBSPUUFOSA-N
    • SMILES: Cl.FC1=CC=CC2=C1CC[C@H]2N

Computed Properties

  • Exact Mass: 187.0564052g/mol
  • Monoisotopic Mass: 187.0564052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(R)-4-Fluoro-indan-1-ylamine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F402405-2.5mg
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$ 65.00 2022-06-05
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Chemenu
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Chemenu
CM370244-250mg
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eNovation Chemicals LLC
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